Cas no 1090960-65-8 (2-cyano-3-(2-hydroxyquinolin-3-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-3-(2-hydroxyquinolin-3-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide
• CAS No: 1090960-65-8
• MF: C₂₄H₂₂N₄O₄S
• MW: 462.520884037018
• CID: 6498579
• PubChem ID: 25664829
• Update Time: 2024-01-14

2-cyano-3-(2-hydroxyquinolin-3-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26614574
• Z315929222
• 1090960-65-8
• 2-cyano-3-(2-hydroxyquinolin-3-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide

• Inchi： 1S/C24H22N4O4S/c25-16-19(14-18-13-17-7-2-3-10-22(17)27-23(18)29)24(30)26-20-8-6-9-21(15-20)33(31,32)28-11-4-1-5-12-28/h2-3,6-10,13-15H,1,4-5,11-12H2,(H,26,30)(H,27,29)/b19-14+
• InChI Key： LRPYHZJYEWIKKW-XMHGGMMESA-N
• SMILES： S(C1C=CC=C(C=1)NC(/C(/C#N)=C/C1C(NC2C=CC=CC=2C=1)=O)=O)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 462.13617637g/mol
• Monoisotopic Mass: 462.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones